N-(4-ethylphenyl)-N-(methylsulfonyl)glycine

• IUPAC Name: 2-(4-ethyl-N-methylsulfonylanilino)acetic acid
• InChI: InChI=1S/C11H15NO4S/c1-3-9-4-6-10(7-5-9)12(8-11(13)14)17(2,15)16/h4-7H,3,8H2,1-2H3,(H,13,14)
• InChI Key: GKBJLPXYIUHYRY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N(CC(=O)O)S(=O)(=O)C
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol

Description

N-(4-ethylphenyl)-N-(methylsulfonyl)glycine, also known as EPMS or sulfoxaflor, is a chemical compound that belongs to the sulfoximine class of insecticides. It was first discovered and developed by Dow AgroSciences LLC in the early 2000s and has since become a popular choice for pest control in agriculture due to its efficacy and low toxicity to non-target organisms.

Scientific Research Applications

Enzyme Inhibition and Herbicide Resistance

• Glyphosate Resistance Mechanisms : Studies have explored the molecular basis of glyphosate resistance, highlighting the role of enzyme modification. Glyphosate, a widely used herbicide, acts by inhibiting the shikimate pathway crucial for aromatic amino acid synthesis in plants. Research has identified mutations and alterations in genes encoding enzymes of this pathway, providing resistance to glyphosate. This insight is critical for developing genetically modified crops tolerant to glyphosate, enhancing weed management strategies (Pollegioni et al., 2011).

• Herbicide Transport and Environmental Impact : Another area of application involves understanding the environmental fate and transport of herbicides like glyphosate. Research using field lysimeters has studied the leaching behavior of glyphosate and its implications for groundwater contamination. These studies are crucial for assessing the environmental safety of herbicide usage and developing guidelines to minimize adverse effects (Malone et al., 2004).

Chemical Synthesis and Biological Evaluation

• Chemoselective Arylsulfonylation : The compound's structural motif has been utilized in the chemoselective arylsulfonylation of amino acids, demonstrating its applicability in synthetic chemistry for producing arylsulfonamido esters. This process is significant for synthesizing bioactive molecules and developing pharmaceuticals with improved efficacy and specificity (Penso et al., 2003).

• Glycine Transporter-1 Inhibitors : N-(4-ethylphenyl)-N-(methylsulfonyl)glycine derivatives have been explored for their potential as glycine transporter-1 inhibitors, with applications in treating neurological disorders. These inhibitors can modulate glycine levels in the brain, offering therapeutic strategies for schizophrenia and other mental health conditions (Cioffi et al., 2016).